5-methylpyridine-3-sulfonyl fluoride
Overview
Description
“5-methylpyridine-3-sulfonyl fluoride” is likely a derivative of pyridine, which is a basic heterocyclic organic compound . It seems to be a sulfonyl fluoride compound, which are known for their reactivity and stability .
Synthesis Analysis
Sulfonyl fluorides can be synthesized through various methods, such as the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols . Fluorinated pyridines can be synthesized through methods like the Umemoto reaction and the Balts-Schiemann reaction .
Molecular Structure Analysis
The molecular structure of “this compound” would likely include a pyridine ring with a methyl group attached at the 5-position and a sulfonyl fluoride group attached at the 3-position .
Chemical Reactions Analysis
Sulfonyl fluorides are known to participate in various chemical reactions. They can modify not only reactive serines but also context-specific threonine, lysine, tyrosine, cysteine, and histidine residues .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would likely be influenced by its pyridine and sulfonyl fluoride groups. Pyridine is a basic heterocyclic organic compound , and sulfonyl fluorides are known for their reactivity and stability .
Scientific Research Applications
5-methylpyridine-3-sulfonyl fluoride has been used in a wide range of scientific research applications. It has been used to synthesize a variety of organic compounds, including amines, alcohols, and carboxylic acids. It has also been used in the synthesis of peptides and proteins. This compound has been used in the synthesis of fluorescent probes for imaging live cells and in the synthesis of functionalized polymers and nanomaterials.
Mechanism of Action
Target of Action
Sulfonyl fluorides are known to be used as electrophilic warheads by both medicinal chemists and chemical biologists . They are often involved in the Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
This process involves the exchange of a fluoride ion with a nucleophilic sulfur atom . In the context of SM coupling, the compound may participate in electronically divergent processes with the metal catalyst .
Biochemical Pathways
Sulfonyl fluorides are known to affect the activity of a variety of phosphoryl transfer enzymes, which are fundamentally important in cell signal transduction or energy metabolism .
Result of Action
Sulfonyl fluorides are known to have a variety of effects on human health, including dental and skeletal fluorosis, increased rates of bone fractures, decreased birth rates, increased rates of urolithiasis (kidney stones), impaired thyroid function, and lower intelligence in children .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-methylpyridine-3-sulfonyl fluoride. For instance, the presence of fluoride in the environment can lead to the formation of Al-F complexes, which may play physiological or pathological roles in various diseases . Additionally, the compound’s action can be influenced by the pH and the amount of F- and Al3+ in the solution .
Advantages and Limitations for Lab Experiments
The use of 5-methylpyridine-3-sulfonyl fluoride in laboratory experiments has several advantages, including its relatively low cost, its high reactivity, and its ability to be used in a variety of reactions. However, it also has some limitations, such as its potential to cause significant biochemical and physiological effects and its potential to form unwanted byproducts.
Future Directions
There are numerous potential future directions for the use of 5-methylpyridine-3-sulfonyl fluoride. One potential direction is the development of new synthetic methods that utilize this compound in the synthesis of organic compounds. Another potential direction is the development of new fluorescent probes that utilize this compound in order to image live cells. Additionally, this compound could be used in the synthesis of functionalized polymers and nanomaterials. Finally, this compound could be used to study the biochemical and physiological effects of its reaction with proteins, DNA, and lipids.
Synthesis Methods
5-methylpyridine-3-sulfonyl fluoride can be synthesized in a variety of ways. The most common method is through the reaction of pyridine-3-sulfonyl chloride with dimethyl sulfate in the presence of an acid catalyst. This reaction produces a mixture of this compound and other byproducts, which can then be separated by distillation. Other methods of synthesis include the reaction of pyridine-3-sulfonyl chloride with dimethylformamide and the reaction of pyridine-3-sulfonyl chloride with dimethyl sulfoxide.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methylpyridine-3-sulfonyl fluoride involves the reaction of 5-methylpyridine-3-sulfonic acid with thionyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "5-methylpyridine-3-sulfonic acid", "Thionyl chloride", "Hydrogen fluoride" ], "Reaction": [ "1. Dissolve 5-methylpyridine-3-sulfonic acid in dry dichloromethane.", "2. Add thionyl chloride dropwise to the solution while stirring at room temperature.", "3. Continue stirring for 2 hours at room temperature.", "4. Remove the solvent under reduced pressure to obtain the crude product.", "5. Dissolve the crude product in dry tetrahydrofuran.", "6. Add hydrogen fluoride gas to the solution at -78°C.", "7. Stir the reaction mixture for 2 hours at -78°C.", "8. Remove the solvent under reduced pressure to obtain the final product, 5-methylpyridine-3-sulfonyl fluoride." ] } | |
CAS RN |
2052277-22-0 |
Molecular Formula |
C6H6FNO2S |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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